Cas no 888482-90-4 (Benzonitrile, 4-[5-(4-bromophenyl)-1H-pyrazol-3-yl]-)

• Product Name: Benzonitrile, 4-[5-(4-bromophenyl)-1H-pyrazol-3-yl]-
• CAS No: 888482-90-4
• MF: C₁₆H₁₀BrN₃
• MW: 324.174702167511
• CID: 1937236
• PubChem ID: 102386998
• Update Time: 2025-04-21

Benzonitrile, 4-[5-(4-bromophenyl)-1H-pyrazol-3-yl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-[5-(4-bromophenyl)-1H-pyrazol-3-yl]-
• 4-(5-(4-Bromophenyl)-1H-pyrazol-3-yl)benzonitrile
• 888482-90-4
• CS-0214384
• 4-[5-(4-Bromophenyl)-1H-pyrazol-3-yl]benzonitrile

• Inchi： 1S/C16H10BrN3/c17-14-7-5-13(6-8-14)16-9-15(19-20-16)12-3-1-11(10-18)2-4-12/h1-9H,(H,19,20)
• InChI Key： MDQMSRIFSWBYJE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CC(C2C=CC(C#N)=CC=2)=NN1

Computed Properties

• Exact Mass: 323.00581Da
• Monoisotopic Mass: 323.00581Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 52.5Ų